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Compound of Interest

Compound Name: 1-Propylcyclohexanol

Cat. No.: B1594168 Get Quote

For Immediate Release

Shanghai, China – December 19, 2025 – 1-Propylcyclohexanol, a tertiary alcohol with the

CAS number 5445-24-9, is a commercially available chemical intermediate with potential

applications in synthetic chemistry. This technical guide provides an in-depth overview of its

commercial availability, physicochemical properties, a common synthetic route, and its role as a

building block in the synthesis of more complex molecules. While direct applications in drug

development are not extensively documented in current literature, its structural motif is relevant

to medicinal chemistry research.

Commercial Availability
1-Propylcyclohexanol is readily available from a variety of chemical suppliers. It is typically

offered at purities of 98% or higher and is intended for research and development purposes.[1]

The compound is listed by major chemical suppliers, ensuring its accessibility for researchers

in various geographical locations.

Table 1: Commercial Suppliers of 1-Propylcyclohexanol
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Supplier Purity Notes

Santa Cruz Biotechnology Not specified For research use only.[1]

Thermo Scientific Chemicals 98%
Formerly part of the Alfa Aesar

portfolio.

CP Lab Safety 98%

For professional

manufacturing, research, and

industrial use.

BLD Pharm Not specified Available for research use.

AOBChem USA
95% (for 1-Phenyl-4-

propylcyclohexanol)

Note: This is a related

compound, indicating the

availability of similar structures.

Physicochemical and Spectroscopic Data
A comprehensive understanding of the physicochemical properties of 1-Propylcyclohexanol is
essential for its application in experimental settings. This data, compiled from various chemical

databases, is summarized below.

Table 2: Physicochemical Properties of 1-Propylcyclohexanol
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Property Value Source

CAS Number 5445-24-9 PubChem[2]

Molecular Formula C₉H₁₈O PubChem[2]

Molecular Weight 142.24 g/mol PubChem[2]

IUPAC Name 1-propylcyclohexan-1-ol PubChem[2]

Melting Point 36.9 °C (estimate) LookChem

Boiling Point 209.85 °C (estimate) LookChem

Density 0.9340 g/cm³ LookChem

Flash Point 76.5 °C LookChem

Solubility Slightly soluble in water. Guidechem[3]

Table 3: Spectroscopic Data References for 1-Propylcyclohexanol

Spectroscopic Data Database/Source

¹³C NMR PubChem[2]

IR Spectra NIST WebBook, PubChem[2]

Mass Spectrometry (GC-MS) NIST WebBook, PubChem[2]

Synthesis of 1-Propylcyclohexanol
A common and well-established method for the synthesis of 1-Propylcyclohexanol is the

Grignard reaction. This involves the nucleophilic addition of a propyl Grignard reagent to

cyclohexanone.

General Experimental Protocol: Grignard Synthesis
Materials:

Cyclohexanone
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Propylmagnesium bromide (or propyl bromide and magnesium turnings for in situ

preparation)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dilute aqueous acid (e.g., HCl or H₂SO₄) for workup

Saturated aqueous sodium bicarbonate

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a dropping

funnel, a condenser, and a nitrogen or argon inlet is charged with a solution of

cyclohexanone in the anhydrous solvent.

Grignard Addition: The propylmagnesium bromide solution is added dropwise to the

cyclohexanone solution at a controlled temperature (typically 0 °C to room temperature). The

reaction is exothermic and should be cooled as necessary.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC).

Quenching: Upon completion, the reaction is carefully quenched by the slow addition of

dilute aqueous acid.

Workup: The aqueous and organic layers are separated. The aqueous layer is extracted with

the organic solvent. The combined organic layers are washed with saturated aqueous

sodium bicarbonate and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude 1-Propylcyclohexanol can be purified by distillation or column

chromatography.
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Figure 1. Experimental workflow for the Grignard synthesis of 1-Propylcyclohexanol.

Role in Chemical Synthesis and Potential Relevance
to Drug Development
While there is limited direct evidence of 1-Propylcyclohexanol itself being a pharmacologically

active agent, its structural features make it a valuable intermediate in the synthesis of more

complex molecules. The cyclohexanol ring is a common scaffold in medicinal chemistry, and

the propyl group provides a lipophilic substituent that can be varied to modulate the properties

of a lead compound.

The primary application of 1-Propylcyclohexanol in a research context is as a starting

material or a building block.[3] For instance, it can be used in the synthesis of other chemicals

where the 1-propylcyclohexyl moiety is desired.[3] Although no specific signaling pathways

have been directly associated with 1-Propylcyclohexanol, the broader class of cyclohexanol

derivatives has been investigated for various biological activities. For example, studies on other

substituted cyclohexanols have explored their potential as antimicrobial and anti-inflammatory

agents.

The logical progression for utilizing 1-Propylcyclohexanol in a drug discovery program would

involve its chemical modification to generate a library of derivatives. These derivatives could

then be screened for biological activity against various targets.
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Figure 2. Logical workflow for the use of 1-Propylcyclohexanol in a drug discovery context.

Conclusion
1-Propylcyclohexanol is a commercially accessible chemical with well-defined physical and

chemical properties. Its synthesis via the Grignard reaction is a standard and reproducible

method. For researchers, scientists, and drug development professionals, 1-
Propylcyclohexanol represents a versatile building block for the synthesis of novel chemical

entities. While its own biological activity is not established, its utility as a chemical intermediate

for the creation of compound libraries for biological screening is a key potential application in

the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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